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Compound of Interest

Compound Name: 4-Bromoanilinium chloride

Cat. No.: B8028853

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols related to 4-bromoanilinium chloride. This compound, the

hydrochloride salt of 4-bromoaniline, is a valuable intermediate in organic synthesis, particularly

in the development of pharmaceutical compounds. Understanding its structural and

spectroscopic properties is crucial for its effective utilization in research and development.

Chemical Structure and Formation
4-Bromoanilinium chloride is formed through the protonation of the amino group of 4-

bromoaniline by hydrochloric acid. This acid-base reaction yields the anilinium salt, which is

often a stable, crystalline solid.
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Caption: Formation of 4-bromoanilinium chloride.

Spectroscopic Data
While spectroscopic data for the parent compound, 4-bromoaniline, is widely available, specific,

detailed peak lists for 4-bromoanilinium chloride are not readily found in publicly accessible

databases. The formation of the anilinium salt induces significant changes in the electronic

environment of the molecule, which are reflected in its NMR and IR spectra. The data

presented below is based on general principles of anilinium salt spectroscopy and available

information for closely related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The protonation of the amino group to form the -NH₃⁺ group results in a downfield shift of the

aromatic proton signals due to the increased electron-withdrawing nature of the substituent.

Table 1: ¹H NMR Data for 4-Bromoanilinium Chloride
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.5 - 7.8 Doublet 2H
Aromatic protons

ortho to -NH₃⁺

~7.3 - 7.5 Doublet 2H
Aromatic protons

meta to -NH₃⁺

Broad Singlet 3H -NH₃⁺

Note: Actual chemical shifts may vary depending on the solvent and concentration.

Table 2: ¹³C NMR Data for 4-Bromoanilinium Chloride

Chemical Shift (δ) ppm Assignment

~135 - 140 C-NH₃⁺

~132 - 135 C-Br

~125 - 130 Aromatic CH ortho to -NH₃⁺

~120 - 125 Aromatic CH meta to -NH₃⁺

Note: Predicted chemical shifts. Experimental data is not readily available.

Infrared (IR) Spectroscopy
The IR spectrum of 4-bromoanilinium chloride is expected to show characteristic peaks for

the anilinium ion and the substituted benzene ring.

Table 3: IR Absorption Data for 4-Bromoanilinium Chloride
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Frequency (cm⁻¹) Intensity Assignment

3000 - 2800 Strong, Broad N-H stretching of -NH₃⁺

~1600, ~1480 Medium C=C aromatic ring stretching

~1550 Medium N-H bending of -NH₃⁺

~1000 - 1100 Strong C-Br stretching

~820 Strong
p-disubstituted C-H out-of-

plane bending

Note: Expected absorption bands. The N-H stretching region is often broad due to hydrogen

bonding.

Experimental Protocols
The following are detailed methodologies for the synthesis and spectroscopic characterization

of 4-bromoanilinium chloride.

Synthesis of 4-Bromoanilinium Chloride
This protocol describes the straightforward acid-base reaction to form the salt.[1]

Materials:

4-bromoaniline

Concentrated hydrochloric acid (HCl)

Anhydrous ethanol

Drying agent (e.g., anhydrous sodium sulfate)

Magnetic stirrer and stir bar

Round-bottom flask

Ice bath
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Büchner funnel and filter paper

Procedure:

Dissolve a known quantity of 4-bromoaniline in a minimal amount of anhydrous ethanol in a

round-bottom flask with stirring.

Cool the solution in an ice bath.

Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise to the

cooled, stirring solution.

A precipitate of 4-bromoanilinium chloride should form. Continue stirring in the ice bath for

30 minutes to ensure complete precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold ethanol to remove any unreacted

starting material.

Dry the product under vacuum or in a desiccator over a suitable drying agent.
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Synthesis Workflow
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Caption: Synthesis of 4-bromoanilinium chloride.

NMR Spectroscopy
Instrumentation:
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A 300 MHz or higher field NMR spectrometer.

Sample Preparation:

Accurately weigh approximately 10-20 mg of the dried 4-bromoanilinium chloride.

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a clean, dry

NMR tube. The choice of solvent is critical as the -NH₃⁺ protons are exchangeable.

Ensure the sample is fully dissolved before placing it in the spectrometer.

Data Acquisition:

¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to

obtain a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be

required compared to the proton spectrum.

IR Spectroscopy
Instrumentation:

A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of the dry 4-bromoanilinium chloride sample with

approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and

pestle until a fine, homogeneous powder is obtained.

Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Data Acquisition:

Record the spectrum over the range of 4000-400 cm⁻¹.
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Acquire a background spectrum of the empty sample compartment or a pure KBr pellet to

subtract from the sample spectrum.

This guide provides a foundational understanding of the spectroscopic properties and handling

of 4-bromoanilinium chloride for professionals in the chemical and pharmaceutical sciences.

While specific peak data is elusive in public databases, the provided information on expected

spectral characteristics and detailed experimental protocols will aid in its synthesis,

identification, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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